Cas no 1204333-57-2 ((1,5-Dimethyl-1H-pyrazol-4-yl)boronic acid)

(1,5-Dimethyl-1H-pyrazol-4-yl)boronic acid is a boronic acid derivative featuring a pyrazole core, widely utilized in Suzuki-Miyaura cross-coupling reactions for the synthesis of biaryl and heteroaryl compounds. Its key advantages include high reactivity and stability under typical coupling conditions, making it a valuable building block in pharmaceutical and agrochemical research. The dimethyl substitution on the pyrazole ring enhances steric and electronic properties, improving selectivity in bond-forming reactions. This compound is particularly useful for introducing the 1,5-dimethyl-1H-pyrazol-4-yl moiety into complex molecules, facilitating the development of novel bioactive compounds. It is typically handled under inert conditions to preserve its boronic acid functionality.

(1,5-Dimethyl-1H-pyrazol-4-yl)boronic acid structure

1204333-57-2 structure

Product Name:(1,5-Dimethyl-1H-pyrazol-4-yl)boronic acid

CAS No:1204333-57-2

MF:C₅H₉BN₂O₂

MW:139.948160886765

MDL:MFCD13195678

CID:1089420

PubChem ID:53216597

Update Time:2025-06-07

(1,5-Dimethyl-1H-pyrazol-4-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

- (1,5-Dimethyl-1H-pyrazol-4-yl)boronic acid
- 1,5-Dimethylpyrazole-4-boronic acid
- B-(1,5-dimethyl-1H-pyrazol-4-yl)Boronic acid
- (1,5-dimethylpyrazol-4-yl)boronic acid
- MDL： MFCD13195678
- Inchi： 1S/C5H9BN2O2/c1-4-5(6(9)10)3-7-8(4)2/h3,9-10H,1-2H3
- InChI Key： NAYVNBPKYJFKQA-UHFFFAOYSA-N
- SMILES： OB(C1C=NN(C)C=1C)O

Computed Properties

Exact Mass: 140.07600
Monoisotopic Mass: 140.0757077 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 122
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 139.95
Topological Polar Surface Area: 58.3Å²

Experimental Properties

PSA: 58.28000
LogP: -1.59170

(1,5-Dimethyl-1H-pyrazol-4-yl)boronic acid Security Information

Hazard Category Code： 22
Hazardous Material Identification：

(1,5-Dimethyl-1H-pyrazol-4-yl)boronic acid Pricemore >>

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Chemenu	CM136444-100mg	(1,5-dimethyl-1H-pyrazol-4-yl)boronic acid	1204333-57-2	95+%	100mg	$99	2021-08-05
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Apollo Scientific	OR18577-50mg	1,5-Dimethyl-1H-pyrazole-4-boronic acid	1204333-57-2		50mg	￡98.00	2022-02-24
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